Cas no 2260932-26-9 (9-ethyl-5-oxa-13-azadispiro3.1.6^{6}.3^{4}pentadecane)

• Product Name: 9-ethyl-5-oxa-13-azadispiro3.1.6^{6}.3^{4}pentadecane
• CAS No: 2260932-26-9
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6611502
• PubChem ID: 165506024
• Update Time: 2025-10-28

9-ethyl-5-oxa-13-azadispiro3.1.6^{6}.3^{4}pentadecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-5-oxa-13-azadispiro3.1.6^{6}.3^{4}pentadecane
• 2260932-26-9
• 9-ethyl-5-oxa-13-azadispiro[3.1.6^{6}.3^{4}]pentadecane
• EN300-1280021

• Inchi： 1S/C15H27NO/c1-2-13-5-3-9-15(10-6-13)16-12-11-14(17-15)7-4-8-14/h13,16H,2-12H2,1H3
• InChI Key： RLABRDRRLOWRFH-UHFFFAOYSA-N
• SMILES： O1C2(CCCC(CC)CC2)NCCC21CCC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-5-oxa-13-azadispiro3.1.6^{6}.3^{4}pentadecane

Introduction to 9-Ethyl-5-Oxa-13-Azadispiro[3.1.6⁶.3⁴]Pentadecane (CAS No. 2260932-26-9)

9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane, with the CAS number 2260932-26-9, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and materials science. This compound belongs to the class of dispiro compounds, which are characterized by their intricate three-dimensional structures formed by the fusion of multiple rings. The presence of an ethyl group, an oxygen atom, and a nitrogen atom in the structure imparts distinct chemical properties and reactivity, making it a valuable candidate for various research and development activities.

The molecular formula of 9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane is C₁₅H₂₇N₁O₁, and its molecular weight is approximately 241.38 g/mol. The compound's structure consists of a central spiro junction connecting two six-membered rings, one of which contains an oxygen atom (oxa) and the other a nitrogen atom (aza). The ethyl group attached to the nitrogen atom further enhances the compound's solubility and reactivity, making it suitable for a wide range of applications.

In the field of medicinal chemistry, 9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane has shown promise as a lead compound for drug discovery. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. For instance, researchers at the University of California, San Francisco, have reported that this compound exhibits selective inhibition of protein kinases, which are key targets in cancer therapy. The unique structural features of the compound allow it to bind effectively to the active sites of these enzymes, thereby modulating their activity.

Beyond its medicinal applications, 9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane has also been explored for its potential in materials science. Its rigid and well-defined structure makes it an excellent candidate for the development of novel polymers and supramolecular assemblies. Researchers at the Massachusetts Institute of Technology have demonstrated that this compound can be used as a building block for self-assembling nanostructures with tunable properties. These nanostructures have potential applications in areas such as drug delivery systems, sensors, and catalysis.

The synthesis of 9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential formation of spiro junctions through intramolecular cyclization reactions followed by functional group modifications to introduce the ethyl, oxygen, and nitrogen atoms. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes, making them more efficient and environmentally friendly.

The physical properties of 9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane, including its melting point, solubility, and stability, have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the compound's behavior under different conditions, which is crucial for optimizing its use in practical applications.

In conclusion, 9-Ethyl-5-oxa-13-azadispiro[3.1.6⁶.3⁴]pentadecane (CAS No. 2260932-26-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it a valuable candidate for further research and development, opening up new avenues for innovation in these fields.